Cas no 2034600-51-4 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide)

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide is a synthetic organic compound featuring a benzofuran core linked to a fluorophenylpropanamide moiety via a hydroxypropyl spacer. Its structural complexity confers potential bioactivity, making it of interest in pharmaceutical and medicinal chemistry research. The benzofuran scaffold is known for its diverse pharmacological properties, while the fluorophenyl group may enhance metabolic stability and binding affinity. The hydroxypropyl linker provides flexibility, potentially improving solubility and interaction with biological targets. This compound is suitable for exploratory studies in drug discovery, particularly in targeting neurological or inflammatory pathways. Its well-defined structure allows for precise modifications to optimize pharmacokinetic or pharmacodynamic profiles.
N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide structure
2034600-51-4 structure
Product Name:N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide
CAS No:2034600-51-4
MF:C20H20FNO3
MW:341.3761
CID:5355572
Update Time:2025-10-28

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide
    • N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(2-fluorophenyl)propanamide
    • Inchi: 1S/C20H20FNO3/c1-20(24,18-12-15-7-3-5-9-17(15)25-18)13-22-19(23)11-10-14-6-2-4-8-16(14)21/h2-9,12,24H,10-11,13H2,1H3,(H,22,23)
    • InChI Key: LDJKLEARQSCEIP-UHFFFAOYSA-N
    • SMILES: FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C(N([H])C([H])([H])C(C([H])([H])[H])(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2O1)O[H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 460
  • XLogP3: 3
  • Topological Polar Surface Area: 62.5

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide Pricemore >>

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N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide Related Literature

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide

Research Brief on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide (CAS: 2034600-51-4)

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide (CAS: 2034600-51-4) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzofuran and fluorophenyl moieties, exhibits potential therapeutic properties, particularly in the context of neurological and inflammatory disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential applications in drug development.

The synthesis of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide involves a multi-step process, including the coupling of 1-benzofuran-2-yl derivatives with fluorophenylpropanamide intermediates. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Preliminary in vitro studies suggest that this compound exhibits moderate binding affinity to specific neurotransmitter receptors, which may underlie its observed biological effects.

Recent preclinical investigations have explored the compound's efficacy in animal models of neuropathic pain and chronic inflammation. Results indicate that N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide significantly reduces pain sensitivity and inflammatory markers, with a favorable safety profile. These findings position it as a promising candidate for further development, although additional studies are required to optimize its pharmacokinetic properties and assess long-term toxicity.

In addition to its therapeutic potential, researchers have also investigated the compound's role as a chemical probe to study receptor-ligand interactions. Its unique structural features make it a valuable tool for understanding the molecular mechanisms underlying neurological and inflammatory pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full potential in drug discovery and development.

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-fluorophenyl)propanamide (CAS: 2034600-51-4) represents a promising avenue for future research in chemical biology and medicine. Its dual role as a therapeutic agent and a molecular probe underscores its versatility and potential impact on the field. Continued research efforts will be essential to fully realize its clinical and scientific applications.

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